N-(4-bromobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide

• IUPAC Name: N-(4-bromo-1,3-benzothiazol-2-yl)-4-ethylsulfonylbenzamide
• InChI: InChI=1S/C16H13BrN2O3S2/c1-2-24(21,22)11-8-6-10(7-9-11)15(20)19-16-18-14-12(17)4-3-5-13(14)23-16/h3-9H,2H2,1H3,(H,18,19,20)
• InChI Key: BDCQFMYCVULHJH-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=CC=C3Br
• Molecular Formula: C16H13BrN2O3S2
• Molecular Weight: 425.3 g/mol
• CAS No.: 886921-61-5

Description

N-(4-bromobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide is a useful research compound. Its molecular formula is C16H13BrN2O3S2 and its molecular weight is 425.32. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial and Antifungal Activities

N-(4-bromobenzo[d]thiazol-2-yl)-4-(ethylsulfonyl)benzamide and its derivatives exhibit promising antimicrobial and antifungal properties. A study by Sych et al. (2019) expanded the range of derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, demonstrating that these compounds showed sensitivity to both Gram-positive and Gram-negative bacteria, in addition to antifungal activity against Candida albicans (Sych et al., 2019).

Anticancer Activity

Research into this compound derivatives has revealed their potential as anticancer agents. A study by Ravinaik et al. (2021) demonstrated that certain derivatives exhibited moderate to excellent anticancer activity against various cancer cell lines, highlighting the compound's utility in oncological research (Ravinaik et al., 2021).

Synthetic Chemistry Applications

In synthetic chemistry, derivatives of this compound have been utilized as intermediates in the synthesis of complex molecules. For instance, Mikhailitsyn (1973) described the synthesis of the previously unknown 7-bromobenzo[2,1,3]thiadiazole-4-sulfonic acid, its acid chloride and amides, and the corresponding sulfinic acid, which was subsequently converted to the ethylsulfonyl derivative, showcasing the versatility of these compounds in chemical syntheses (Mikhailitsyn, 1973).